Cas no 1352328-65-4 (Phenylmethyl 3,7-Bis(trimethylsilyl)oxy-chol-6-en-24-oic Acid Ester)

• Product Name: Phenylmethyl 3,7-Bis(trimethylsilyl)oxy-chol-6-en-24-oic Acid Ester
• CAS No: 1352328-65-4
• Molecular Formula: C₃₇H₆₀O₄Si₂
• Molecular Weight: 625.040913581848
• CID: 2952249

Phenylmethyl 3,7-Bis(trimethylsilyl)oxy-chol-6-en-24-oic Acid Ester Properties

Names and Identifiers

• OBETICHOLIC ACID INTERMEDIATE-奥贝胆酸中间体
• benzyl (4R)-4-[(3R,5S,8S,9S,10S,13R,14S,17R)-10,13-dimethyl-3,7-bis(trimethylsilyloxy)-2,3,4,5,8,9,1
• Phenylmethyl 3,7-Bis(trimethylsilyl)oxy-chol-6-en-24-oic Acid Ester

• InChIKey： GBQVUQNNJWJOKI-LZSMPCBCSA-N
• Inchi： 1S/C37H60O4Si2/c1-26(15-18-34(38)39-25-27-13-11-10-12-14-27)30-16-17-31-35-32(20-22-37(30,31)3)36(2)21-19-29(40-42(4,5)6)23-28(36)24-33(35)41-43(7,8)9/h10-14,24,26,28-32,35H,15-23,25H2,1-9H3/t26-,28+,29-,30-,31+,32+,35+,36+,37-/m1/s1
• SMILES： [Si](C)(C)(C)OC1=C[C@@H]2C[C@@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCC(=O)OCC4C=CC=CC=4)CC[C@H]3[C@@H]21)O[Si](C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 11
• Heavy Atom Count: 43
• Complexity: 1010
• Topological Polar Surface Area: 44.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives